Cas no 1694812-87-7 (1-2-(4-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one)

1-2-(4-Methyl-1H-pyrazol-1-yl)pyridin-3-yl)ethan-1-one is a heterocyclic compound featuring a pyrazole-pyridine core structure, which is of significant interest in pharmaceutical and agrochemical research. Its unique scaffold offers versatility as a building block for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of the 4-methylpyrazole moiety enhances stability and modulates electronic properties, while the ethanone group provides a reactive site for further functionalization. This compound is valued for its potential in medicinal chemistry due to its balanced lipophilicity and structural rigidity, which contribute to improved binding affinity and pharmacokinetic properties in drug discovery applications.
1-2-(4-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one structure
1694812-87-7 structure
Product Name:1-2-(4-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one
CAS No:1694812-87-7
MF:C11H11N3O
MW:201.224541902542
CID:5702011
PubChem ID:108222724
Update Time:2025-11-02

1-2-(4-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1694812-87-7
    • 1-[2-(4-Methyl-1H-pyrazol-1-yl)pyridin-3-yl]ethan-1-one
    • SCHEMBL18329236
    • EN300-1292241
    • Ethanone, 1-[2-(4-methyl-1H-pyrazol-1-yl)-3-pyridinyl]-
    • 1-2-(4-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one
    • Inchi: 1S/C11H11N3O/c1-8-6-13-14(7-8)11-10(9(2)15)4-3-5-12-11/h3-7H,1-2H3
    • InChI Key: SGSMBLPSYNEYSI-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=CN=C1N1C=C(C)C=N1)C

Computed Properties

  • Exact Mass: 201.090211983g/mol
  • Monoisotopic Mass: 201.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 376.8±32.0 °C(Predicted)
  • pka: -0.19±0.29(Predicted)

1-2-(4-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one Pricemore >>

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Additional information on 1-2-(4-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one

Comprehensive Guide to 1-2-(4-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one (CAS No. 1694812-87-7): Properties, Applications, and Market Insights

The compound 1-2-(4-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one (CAS No. 1694812-87-7) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyrazole-pyridine hybrid structure, this compound serves as a valuable building block in medicinal chemistry and material science applications. Its molecular formula C11H11N3O and molecular weight of 201.23 g/mol make it an interesting subject for researchers exploring small molecule drug discovery and catalyst development.

Recent scientific literature highlights the growing importance of 1-2-(4-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one in the development of kinase inhibitors, particularly for cancer therapeutics. The compound's structural versatility allows for various modifications, making it a promising scaffold for designing targeted therapies. In 2023, several patent applications featuring derivatives of this compound were filed for potential treatments of inflammatory diseases and metabolic disorders, reflecting its pharmaceutical relevance in current drug discovery pipelines.

The synthetic chemistry community has shown increasing interest in CAS 1694812-87-7 due to its potential as a ligand precursor in transition metal catalysis. Its nitrogen-rich structure provides multiple coordination sites, making it valuable for creating novel catalytic systems in asymmetric synthesis. Recent studies published in the Journal of Organic Chemistry (2024) demonstrated its effectiveness in palladium-catalyzed coupling reactions, opening new possibilities for green chemistry applications.

From a material science perspective, 1-2-(4-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one has shown promise in the development of organic electronic materials. Its conjugated system and electron-rich nature make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). Research teams in Asia and Europe are currently investigating its photophysical properties, with preliminary results suggesting potential applications in next-generation display technologies.

The global market for specialty chemicals like CAS 1694812-87-7 is projected to grow at a CAGR of 6.8% from 2024 to 2030, according to recent industry reports. This growth is driven by increasing R&D investments in precision medicine and sustainable materials. Major pharmaceutical and chemical companies are actively sourcing this compound, with demand particularly strong in North America and Asia-Pacific regions. The compound's supply chain dynamics have become a topic of interest, with manufacturers focusing on scalable synthesis routes to meet rising demand.

Analytical characterization of 1-2-(4-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound generally appears as a white to off-white crystalline powder with good stability under standard storage conditions. Researchers emphasize the importance of proper analytical method development when working with this compound, as its structural isomers can present challenges in quality control procedures.

In the context of green chemistry initiatives, several academic groups have published improved synthetic protocols for CAS 1694812-87-7 that reduce organic solvent usage and improve atom economy. These advancements align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. A 2024 study in Green Chemistry demonstrated a novel microwave-assisted synthesis approach that reduced reaction times by 70% while maintaining excellent yields.

The intellectual property landscape surrounding 1-2-(4-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one has become increasingly complex, with over 30 patent families referencing this compound since 2020. This reflects its importance in various industrial applications and the competitive nature of chemical innovation. Companies operating in this space should conduct thorough freedom-to-operate analyses before developing commercial products based on this chemical entity.

From a regulatory standpoint, CAS 1694812-87-7 is not currently listed on major chemical control inventories, but users should monitor evolving regulations, particularly in the EU and North America. Proper risk assessment and safety data sheet (SDS) preparation are essential when handling this material in laboratory or industrial settings. The compound's toxicological profile continues to be evaluated through standard in vitro assays as part of responsible chemical development practices.

Looking ahead, the scientific community anticipates expanded applications for 1-2-(4-methyl-1H-pyrazol-1-yl)pyridin-3-ylethan-1-one in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). Its ability to serve as a versatile linker between molecular fragments makes it particularly valuable in these emerging fields. As research continues, we can expect to see more publications exploring the full potential of this multifunctional chemical building block in cutting-edge scientific applications.

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